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Compound of Interest

Compound Name: Gsk484

Cat. No.: B15586698 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential, step-by-step safety and logistical

information for the handling and disposal of GSK484, a selective and reversible PAD4 inhibitor.

GSK484 is a valuable tool in research, particularly in studies related to inflammation,

autoimmune diseases, and oncology. While a Safety Data Sheet (SDS) for GSK484
(hydrochloride) from Cayman Chemical indicates that the substance is not classified as

hazardous according to the Globally Harmonized System (GHS), adhering to best practices in

laboratory safety is crucial to minimize any potential risks and ensure the integrity of your

experiments.[1] This guide outlines the recommended personal protective equipment (PPE),

operational procedures, and disposal plans to facilitate the safe and effective use of GSK484 in

your research.

Physicochemical and Safety Data
A clear understanding of the properties of GSK484 is the first step toward safe handling. The

following table summarizes key quantitative data for GSK484 and its hydrochloride salt.
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Property Value Source

GSK484

Molecular Formula C₂₇H₃₁N₅O₃ [2]

Molecular Weight 473.6 g/mol [2]

GSK484 Hydrochloride

Molecular Formula C₂₇H₃₂ClN₅O₃ [3]

Molecular Weight 510.03 g/mol

Form Solid, powder

Color White to beige

Purity >98%

Solubility

DMSO 25 mg/mL [4]

50 mM

100 mg/mL (196.06 mM) [5]

247.5 mg/mL (485.27 mM) [6]

Ethanol 25 mg/mL [4]

Water 2 mg/mL (with warming)

10 mg/mL [4]

100 mg/mL (196.07 mM) [6]

DMF 30 mg/ml [4]

Storage

Short-term (Powder) 2-8°C

Long-term (Powder) -20°C [4][5]

Stock Solution -80°C (1 year) [5][7]
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-20°C (1 month to 6 months) [5][7]

Personal Protective Equipment (PPE) Protocol
Even in the absence of a formal hazard classification, a comprehensive PPE strategy is a

cornerstone of good laboratory practice. The following protocol is recommended for handling

GSK484 in solid and solution forms.

Standard Laboratory Attire:
Laboratory Coat: A full-length lab coat should be worn to protect against splashes and spills.

Closed-toe Shoes: These are mandatory to protect your feet from potential spills and falling

objects.

Specific PPE for Handling GSK484:
Eye Protection: Safety glasses with side shields or safety goggles should be worn at all

times to protect the eyes from dust particles of the solid compound or splashes of solutions.

Gloves: Nitrile gloves are recommended to prevent skin contact.[8] It is important to change

gloves immediately if they become contaminated.

Respiratory Protection: While the SDS does not mandate respiratory protection, it is

advisable to handle the solid form of GSK484 in a well-ventilated area or a chemical fume

hood to minimize the inhalation of fine particles. If weighing out the powder in an open bench

setting, a dust mask (e.g., N95) can provide an additional layer of protection.
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GSK484 Handling: PPE Workflow
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Caption: PPE selection workflow for handling GSK484.

Operational and Disposal Plans
A systematic approach to the entire lifecycle of GSK484 in the laboratory, from receiving to

disposal, is critical for safety and regulatory compliance.
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Receiving and Storage
Inspection: Upon receipt, inspect the container for any damage.

Storage: Store GSK484 according to the supplier's recommendations. As a powder, it should

be stored at 2-8°C for the short term and -20°C for long-term storage.[4] Stock solutions

should be stored at -80°C for up to a year or at -20°C for shorter periods.[5][7] Ensure the

container is tightly sealed to prevent contamination.

Preparation of Solutions
Solvent Selection: GSK484 is soluble in DMSO, ethanol, and water (with warming).[4][6] Use

the appropriate solvent for your experimental needs.

Weighing: When weighing the solid compound, do so in a chemical fume hood or a

designated area with good ventilation to avoid creating and inhaling dust.

Dissolving: Add the solvent to the solid GSK484. Gentle warming or sonication may be

required to fully dissolve the compound in aqueous solutions.[6]

Spill Management
Although not classified as hazardous, any spill should be handled promptly.

Alert Personnel: Notify others in the immediate area.

Evacuate: If the spill is large, evacuate the area.

Containment: For a small spill of the solid, carefully sweep it up, avoiding dust generation,

and place it in a sealed container for disposal. For a liquid spill, absorb it with an inert

material (e.g., vermiculite, sand, or earth) and place it in a sealed container.

Decontamination: Clean the spill area with an appropriate solvent and then with soap and

water.

Waste Disposal: Dispose of the contaminated materials as chemical waste.

Disposal Plan
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All waste containing GSK484, including empty containers, contaminated PPE, and

experimental waste, should be disposed of in accordance with local, state, and federal

regulations for chemical waste.

Segregation: Collect all GSK484 waste in a designated, properly labeled, and sealed

container. Do not mix it with other waste streams unless permitted by your institution's

environmental health and safety (EHS) office.

Labeling: Clearly label the waste container with "GSK484 Waste" and any other required

information.

Collection: Arrange for waste pickup through your institution's EHS department.
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GSK484 Waste Disposal Workflow
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Caption: Step-by-step waste disposal workflow for GSK484.
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By implementing these safety and handling protocols, researchers can confidently work with

GSK484 while maintaining a secure and controlled laboratory environment. Always consult

your institution's specific safety guidelines and the most recent Safety Data Sheet before

handling any chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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